N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-3-methoxy-2-naphthamide

• IUPAC Name: N-(3-chloro-4-pyrrolidin-1-ylphenyl)-3-methoxynaphthalene-2-carboxamide
• InChI: InChI=1S/C22H21ClN2O2/c1-27-21-13-16-7-3-2-6-15(16)12-18(21)22(26)24-17-8-9-20(19(23)14-17)25-10-4-5-11-25/h2-3,6-9,12-14H,4-5,10-11H2,1H3,(H,24,26)
• InChI Key: CUWFEXNJLWIJHN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=CC=CC=C2C=C1C(=O)NC3=CC(=C(C=C3)N4CCCC4)Cl
• Molecular Formula: C22H21ClN2O2
• Molecular Weight: 380.9 g/mol

Description

“N-[3-chloro-4-(1-pyrrolidinyl)phenyl]-3-methoxy-2-naphthamide” is a complex organic compound. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry and is found in many biologically active compounds.

Molecular Structure Analysis

The compound contains a pyrrolidine ring, a phenyl ring, and a naphthamide group. The pyrrolidine ring is a saturated five-membered ring with one nitrogen atom. The phenyl ring is a six-membered aromatic ring with alternating double and single bonds. The naphthamide group consists of a naphthalene ring (a polycyclic aromatic hydrocarbon made up of two fused benzene rings) attached to an amide group.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Pyrrolidine derivatives are found in many biologically active compounds and can have diverse mechanisms of action.

Future Directions

The compound could potentially be of interest in medicinal chemistry due to the presence of the pyrrolidine ring. Future research could explore its synthesis, properties, and potential biological activity.